7-Amino-5-methyl-5-azaspiro[2.4]heptan-4-one

• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 7-amino-5-methyl-5-azaspiro[2.4]heptan-4-one
• InChI: InChI=1S/C7H12N2O/c1-9-4-5(8)7(2-3-7)6(9)10/h5H,2-4,8H2,1H3
• InChI Key: OICWYZPVYGAYHB-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2(C1=O)CC2)N

Description

7-Amino-5-methyl-5-azaspiro[2.4]heptan-4-one is an organic compound with the chemical formula C7H12N2O and a molecular weight of 140.18 g/mol . This compound is characterized by its spirocyclic structure, which includes an azaspiro ring system. It is typically a white to pale yellow solid .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 7-Amino-5-methyl-5-azaspiro[2.4]heptan-4-one involves multi-step synthetic processes. One common method includes the cyclization of appropriate precursors under controlled conditions. Specific details on the synthetic routes and reaction conditions are often proprietary and require access to specialized literature .

Industrial Production Methods

Industrial production methods for this compound are not widely documented in public sources. it is likely that large-scale synthesis would involve optimization of the laboratory-scale methods to ensure cost-effectiveness and scalability .

Chemical Reactions Analysis

Types of Reactions

7-Amino-5-methyl-5-azaspiro[2.4]heptan-4-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized under specific conditions.

Reduction: The carbonyl group can be reduced to form corresponding alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro compounds, while reduction could produce alcohol derivatives .

Scientific Research Applications

7-Amino-5-methyl-5-azaspiro[2.4]heptan-4-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a scaffold for drug development.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Amino-5-methyl-5-azaspiro[2.4]heptan-4-one involves its interaction with specific molecular targets. The compound’s spirocyclic structure allows it to fit into unique binding sites on enzymes or receptors, potentially modulating their activity. Detailed pathways and molecular targets are subject to ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other azaspiro derivatives, such as:

• 5-Azaspiro[2.4]heptane
• 7-Amino-5-azaspiro[2.4]heptane

Uniqueness

7-Amino-5-methyl-5-azaspiro[2.4]heptan-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .